Cas no 13461-01-3 (Acepromethazine)

• Product Name: Acepromethazine
• CAS No: 13461-01-3
• MF: C₁₉H₂₂N₂OS
• MW: 326.455783367157
• CID: 143987
• PubChem ID: 26035
• Update Time: 2025-10-05

Acepromethazine Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[10-[2-(dimethylamino)propyl]-10H-phenothiazin-2-yl]-
• 1-[10-[2-(dimethylamino)propyl]phenothiazin-2-yl]ethanone
• Acepromethazine
• Aceprometazin
• Aceprometazina
• Aceprometazinum
• EINECS 236-661-9
• aceprometazine
• 1-[10-[2-(Dimethylamino)propyl]-10H-phenothiazin-2-yl]ethanone
• Aceprometazine [INN:DCF]
• BRN 0038528
• 984N9YTM4Y
• CHEBI:53770
• Aceprometazinum [INN-Latin]
• Ethanone, 1-(10-(2-(dimethylamino)propyl)-10H-phenothiazin-2-yl)-
• CB 1664
• Aceprometazina (INN-Spanish)
• CS-0017587
• CHEMBL2104054
• 13461-01-3
• 1-(10-(2-(Dimethylamino)propyl)-10H-phenothiazin-2-yl)ethanone
• SCHEMBL142393
• 1-[10-[2-(Dimethylamino)propyl]-10H-phenothiazin-2-yl]ethanone; 10-[2-(Dimethylamino)propyl]phenothiazin-2-yl Methyl Ketone; 1664CB; Aceprometazine
• DA-60713
• 1-{10-[2-(DIMETHYLAMINO)PROPYL]-10H-PHENOTHIAZIN-2-YL}ETHAN-1-ONE
• CB-1664
• 1-(10-(2-(dimethylamino)propyl)-10H-phenothiazin-2-yl)ethan-1-one
• Aceprometazina [INN-Spanish]
• HY-A0243
• DTXSID00864407
• DB01615
• 1-{10-[2-(dimethylamino)propyl]-10H-phenothiazin-2-yl}ethanone
• UNII-984N9YTM4Y
• 10-(2-(Dimethylamino)propyl)phenothiazin-2-yl methyl ketone
• 1664 CB
• ACEPROMETAZINE [WHO-DD]
• 4-27-00-02910 (Beilstein Handbook Reference)
• DTXCID00812928
• Q2823821
• KETONE, 10-(2-(DIMETHYLAMINO)PROPYL)PHENOTHIAZIN-2-YL METHYL
• Aceprometazinum (INN-Latin)
• NS00001288
• ACEPROMETAZINE (MART.)
• ACEPROMETAZINE [MART.]
• 1664CB; Acepromethazine
• ACEPROMETAZINE [INN]
• Ethanone, 1-(10-(2-(dimethylamino)propyl)-10H-phenothiazin-2-yl)-(9CI)

• Inchi： InChI=1S/C19H22N2OS/c1-13(20(3)4)12-21-16-7-5-6-8-18(16)23-19-10-9-15(14(2)22)11-17(19)21/h5-11,13H,12H2,1-4H3
• InChI Key： XLOQNFNTQIRSOX-UHFFFAOYSA-N
• SMILES： CN(C(CN1C2=CC=CC=C2SC2C=CC(=CC1=2)C(=O)C)C)C

Computed Properties

• Exact Mass: 326.14500
• Monoisotopic Mass: 326.145284
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 48.8

Experimental Properties

• Density: 1.1075 (rough estimate)
• Melting Point: Not available
• Boiling Point: 490.1°Cat760mmHg
• Flash Point: 250.2°C
• Refractive Index: 1.5950 (estimate)
• PSA: 48.85000
• LogP: 4.50700
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Acepromethazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Warehouse ventilation and low temperature drying